2-{[1-(Oxolane-3-carbonyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C21H25N3O3/c25-20-7-6-19(17-4-2-1-3-5-17)22-24(20)14-16-8-11-23(12-9-16)21(26)18-10-13-27-15-18/h1-7,16,18H,8-15H2
• InChI Key: SXVGNIOHZVMKME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=CC=C3)C(=O)C4CCOC4
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

2-{[1-(Oxolane-3-carbonyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.449. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Analysis

• The compound has been involved in studies related to the synthesis of various heterocyclic derivatives. Bacchi et al. (2005) explored the catalytic reactions under oxidative carbonylation conditions to yield derivatives like tetrahydrofuran, dioxolane, and oxazoline, which included dihydropyridinone and tetrahydropyridinedione derivatives (Bacchi et al., 2005).

2. Anticancer and Antiproliferative Properties

• Parveen et al. (2017) synthesized compounds related to this chemical, examining their efficacy against human breast cancer cell lines and identifying specific compounds with notable anti-proliferative activities (Parveen et al., 2017).

3. Anticonvulsant Properties

• Georges et al. (1989) reported the crystal structures of anticonvulsant compounds that include substituted pyridazines, showcasing their potential in this field (Georges et al., 1989).

4. Oxidation Studies and Chirality

• Möhrle et al. (2007) conducted oxidation studies on methylpiperidine derivatives, analyzing the chirality and formation of different compounds, which is crucial for understanding the reactivity and applications of such compounds (Möhrle et al., 2007).

5. Spectral Analysis and Structure Elucidation

• Sarazin et al. (1991) used NMR techniques to differentiate atoms in the piperidine ring, providing vital insights for structural analysis of related compounds (Sarazin et al., 1991).

6. Crystallography and Molecular Packing

• Kuleshova et al. (2000) determined the molecular and crystal structures of hydroxy derivatives of hydropyridine, providing a basis for understanding the molecular packing in crystals of similar compounds (Kuleshova et al., 2000).

7. Antibacterial and Antifungal Activities

• Suresh et al. (2016) synthesized derivatives for evaluating their antimicrobial activities against various pathogens, highlighting the potential medicinal applications of such compounds (Suresh et al., 2016).